Cas no 2229317-36-4 (1-1-(2-fluoro-4-methylphenyl)cyclopropylethan-1-ol)

• Product Name: 1-1-(2-fluoro-4-methylphenyl)cyclopropylethan-1-ol
• CAS No: 2229317-36-4
• MF: C₁₂H₁₅FO
• MW: 194.245307207108
• CID: 5748514
• PubChem ID: 165676425
• Update Time: 2025-05-24

1-1-(2-fluoro-4-methylphenyl)cyclopropylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1784933
• 2229317-36-4
• 1-[1-(2-fluoro-4-methylphenyl)cyclopropyl]ethan-1-ol
• 1-1-(2-fluoro-4-methylphenyl)cyclopropylethan-1-ol

• Inchi： 1S/C12H15FO/c1-8-3-4-10(11(13)7-8)12(5-6-12)9(2)14/h3-4,7,9,14H,5-6H2,1-2H3
• InChI Key： QKNWYOOZTDJVNK-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=CC=1C1(C(C)O)CC1

Computed Properties

• Exact Mass: 194.110693260g/mol
• Monoisotopic Mass: 194.110693260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-1-(2-fluoro-4-methylphenyl)cyclopropylethan-1-ol

1-(2-fluoro-4-methylphenyl)cyclopropylethan-1-ol (CAS No. 2229317-36-4): A Comprehensive Overview

The compound 1-(2-fluoro-4-methylphenyl)cyclopropylethan-1-ol, identified by the CAS registry number 2229317-36-4, is a structurally unique organic compound with potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its cyclopropane ring fused with a substituted phenyl group and an alcohol functional group, making it a versatile building block for further chemical modifications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-(2-fluoro-4-methylphenyl)cyclopropylethan-1-ol. Researchers have explored various methodologies, including transition-metal-catalyzed cross-coupling reactions and organocatalytic strategies, to construct this compound with high yield and purity. The incorporation of the fluoro group at the 2-position of the phenyl ring introduces unique electronic and steric properties, which can be exploited in drug design and material synthesis.

The structural features of 1-(2-fluoro-4-methylphenyl)cyclopropylethan-1-ol make it an attractive candidate for biological studies. The cyclopropane ring is known to exhibit unusual reactivity due to its strained geometry, while the alcohol group provides a site for further functionalization. Recent studies have demonstrated that this compound exhibits moderate activity against certain enzymes, suggesting its potential as a lead compound in drug discovery.

In terms of applications, 1-(2-fluoro-4-methylphenyl)cyclopropylethan-1-ol has shown promise in the development of agrochemicals. Its ability to interact with specific targets in plant systems makes it a valuable candidate for herbicide or fungicide development. Additionally, the compound's unique electronic properties make it a potential candidate for use in organic electronics, where cyclopropane-containing materials are gaining attention for their exceptional charge transport properties.

The environmental impact of 1-(2-fluoro-4-methylphenyl)cyclopropylethan-1 ol has also been a topic of recent research. Studies have indicated that the compound undergoes rapid biodegradation under aerobic conditions, reducing its persistence in the environment. This finding is particularly important for its application in agricultural settings, where minimizing environmental impact is a key consideration.

In conclusion, 1-(2-fluoro-4-methylphenyl)cyclopropylethan 1 ol (CAS No. 2229317 36 4) represents a valuable addition to the arsenal of organic compounds available for research and development. Its unique structure, combined with recent advances in synthesis and application studies, positions it as a promising candidate for future innovations across multiple industries.